![molecular formula C12H16O2 B3056613 1-(4-Ethoxyphenyl)-2-methylpropan-1-one CAS No. 72846-63-0](/img/structure/B3056613.png)
1-(4-Ethoxyphenyl)-2-methylpropan-1-one
Overview
Description
1-(4-Ethoxyphenyl)-2-methylpropan-1-one, also known as ethyl-hexedrone, is a synthetic cathinone that belongs to the class of psychoactive substances known as "research chemicals." It has been found to have stimulant effects on the central nervous system, similar to other cathinones such as mephedrone and methylone. In recent years, there has been a growing interest in the synthesis and study of ethyl-hexedrone due to its potential applications in scientific research.
Mechanism Of Action
The exact mechanism of action of 1-(4-Ethoxyphenyl)-2-methylpropan-1-oneone is not fully understood, but it is believed to act as a reuptake inhibitor of dopamine and norepinephrine in the brain. This leads to increased levels of these neurotransmitters, which can result in the stimulant effects observed in animal models.
Biochemical and Physiological Effects:
In addition to its stimulant properties, 1-(4-Ethoxyphenyl)-2-methylpropan-1-oneone has been found to have other biochemical and physiological effects. It has been shown to increase heart rate and blood pressure in animal models, and can also cause hyperthermia and seizures at high doses.
Advantages And Limitations For Lab Experiments
One advantage of using 1-(4-Ethoxyphenyl)-2-methylpropan-1-oneone in lab experiments is its relatively low cost compared to other psychoactive substances. It is also easy to synthesize using common laboratory equipment and chemicals. However, one limitation is that its effects on the central nervous system are not well understood, and it may have unpredictable effects in different animal models.
Future Directions
There are several potential directions for future research on 1-(4-Ethoxyphenyl)-2-methylpropan-1-oneone. One area of interest is its potential as a treatment for depression and anxiety disorders. Another direction is to investigate its effects on different animal models, and to better understand its mechanism of action in the brain. Additionally, there is a need for more research on the long-term effects of 1-(4-Ethoxyphenyl)-2-methylpropan-1-oneone use, as well as its potential for abuse and addiction.
Scientific Research Applications
Ethyl-hexedrone has been used in scientific research to investigate its effects on the central nervous system. Studies have shown that it has stimulant properties similar to other cathinones, and can increase levels of dopamine and norepinephrine in the brain. It has also been found to have anxiolytic and antidepressant effects in animal models.
properties
IUPAC Name |
1-(4-ethoxyphenyl)-2-methylpropan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O2/c1-4-14-11-7-5-10(6-8-11)12(13)9(2)3/h5-9H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POGPSKUWSGOZRN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20459399 | |
Record name | 1-Propanone, 1-(4-ethoxyphenyl)-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20459399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Ethoxyphenyl)-2-methylpropan-1-one | |
CAS RN |
72846-63-0 | |
Record name | 1-Propanone, 1-(4-ethoxyphenyl)-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20459399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.